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Compound of Interest

Compound Name: Antifungal agent 56

Cat. No.: B12386002

A comprehensive search for a compound explicitly named "Antifungal agent 56" has yielded
no publicly available data, precluding a direct comparative analysis with the widely-used
antifungal drug, fluconazole, against resistant strains of Candida.

Researchers, scientists, and drug development professionals are keenly interested in novel
antifungal agents to combat the growing threat of drug-resistant Candida species. Fluconazole,
a first-line triazole antifungal, has seen its efficacy diminished by the emergence of resistance,
particularly in species like Candida albicans, Candida glabrata, and the emerging multidrug-
resistant pathogen, Candida auris.

While the initial intent was to provide a detailed comparison of "Antifungal agent 56" and
fluconazole, the absence of "Antifungal agent 56" in scientific literature and databases makes
such a comparison impossible at this time. The name may be an internal codename for a
compound under development within a private research entity and not yet disclosed to the
public.

Understanding Fluconazole Resistance in Candida

Fluconazole resistance in Candida is a complex issue stemming from several molecular
mechanisms.[1][2] A primary driver of resistance is the alteration of the drug's target enzyme,
lanosterol 14-a-demethylase, which is encoded by the ERG11 gene.[1][3] Mutations in this
gene can reduce fluconazole's binding affinity, rendering the drug less effective.
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Another significant mechanism involves the overexpression of efflux pumps.[1][3] These are
membrane proteins that actively transport fluconazole out of the fungal cell, preventing it from
reaching its target. The two major types of efflux pumps implicated in fluconazole resistance
are the ATP-binding cassette (ABC) transporters (such as Cdrlp and Cdr2p) and the major
facilitator superfamily (MFS) transporters (such as Mdrlp).

The Landscape of Antifungal Alternatives

Given the challenges of fluconazole resistance, the scientific community is actively exploring
alternative antifungal agents. These include other azoles, polyenes like amphotericin B,
echinocandins, and newer investigational drugs. The development of novel antifungals often
focuses on identifying new cellular targets or overcoming existing resistance mechanisms.

Without any information on "Antifungal agent 56," it is not possible to provide experimental
data, protocols, or signaling pathway diagrams related to its activity. Should information on this
compound become publicly available, a thorough comparative analysis with fluconazole would
be a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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